(4-Amino-1,2,5-oxadiazol-3-yl)(isoindolin-2-yl)methanone oxime

• Molecular Formula: C11H11N5O2
• Molecular Weight: 245.24 g/mol
• IUPAC Name: (NZ)-N-[(4-amino-1,2,5-oxadiazol-3-yl)-(1,3-dihydroisoindol-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C11H11N5O2/c12-10-9(14-18-15-10)11(13-17)16-5-7-3-1-2-4-8(7)6-16/h1-4,17H,5-6H2,(H2,12,15)/b13-11-
• InChI Key: QHVIXMMITPHBSL-QBFSEMIESA-N
• Isomeric SMILES: C1C2=CC=CC=C2CN1/C(=N\O)/C3=NON=C3N
• SMILES: C1C2=CC=CC=C2CN1C(=NO)C3=NON=C3N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: LW-106; LW 106; LW106

Description

LW106 is a novel small-molecule inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1). This enzyme is involved in the catabolism of tryptophan, an essential amino acid, and plays a significant role in immune regulation. LW106 has shown promising results in preclinical studies, particularly in its ability to inhibit tumor growth by modulating the tumor microenvironment .

Scientific Research Applications

LW106 has a wide range of scientific research applications:

Chemistry: Used as a tool compound to study the inhibition of indoleamine 2,3-dioxygenase 1 and its effects on tryptophan metabolism.

Biology: Investigated for its role in modulating immune responses and its potential as an immunotherapeutic agent.

Medicine: Explored for its potential in cancer therapy, particularly in combination with other treatments such as immune checkpoint inhibitors and chemotherapy.

Industry: Potential applications in the development of new therapeutic agents and as a research tool in drug discovery

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of LW106 involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the core structure, followed by functional group modifications to achieve the desired activity. The reaction conditions typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to optimize the yield and purity of the compound .

Industrial Production Methods

Industrial production of LW106 would likely involve scaling up the laboratory synthesis process. This includes optimizing the reaction conditions for large-scale production, ensuring consistent quality and yield, and implementing purification techniques to isolate the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

LW106 undergoes various chemical reactions, including:

Oxidation: LW106 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: The compound can be reduced to form reduced derivatives.

Substitution: LW106 can undergo substitution reactions where specific functional groups are replaced with others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, acids, and bases are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce dehydroxylated compounds .

Mechanism of Action

LW106 exerts its effects by inhibiting the activity of indoleamine 2,3-dioxygenase 1. This enzyme is responsible for the catabolism of tryptophan into kynurenine. By inhibiting this pathway, LW106 reduces the production of kynurenine, which is known to suppress immune responses. This leads to enhanced infiltration of proliferative T effector cells into tumors and reduced recruitment of regulatory T cells, endothelial cells, and cancer-associated fibroblasts. Consequently, LW106 limits tumor growth and progression by modulating the tumor microenvironment .

Comparison with Similar Compounds

Similar Compounds

Epacadostat: Another indoleamine 2,3-dioxygenase 1 inhibitor that has been studied extensively for its antitumor effects.

Indoximod: A tryptophan mimetic that modulates the immune response by inhibiting indoleamine 2,3-dioxygenase 1.

Uniqueness of LW106

LW106 is unique in its ability to inhibit tumor growth more effectively than other indoleamine 2,3-dioxygenase 1 inhibitors, such as epacadostat, despite being less potent in vitro. This enhanced efficacy is attributed to its ability to modulate the tumor microenvironment by limiting stroma-immune crosstalk and reducing the enrichment of cancer stem cells .